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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B15604870

Get Quote

This document provides essential safety and logistical information for the handling and use of

SL 0101-1, a selective inhibitor of p90 ribosomal S6 kinase (RSK). The following procedures

are designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes.

Essential Safety and Handling Precautions
When working with SL 0101-1, it is crucial to adhere to standard laboratory safety practices.

The following personal protective equipment (PPE) is mandatory:

Eye Protection: Safety glasses or goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: If handling the compound as a powder or in a way that could

generate aerosols, use a properly fitted respirator.

Emergency Procedures:
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In case of skin contact: Immediately wash the affected area with soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Quantitative Data for SL 0101-1
The following table summarizes the key quantitative properties of SL 0101-1.

Property Value

Molecular Weight 516.46 g/mol

Formula C₂₅H₂₄O₁₂

CAS Number 77307-50-7

Purity ≥95% (HPLC)[1]

IC₅₀ 89 nM for RSK2[2][3]

Kᵢ 1 µM[3]

Solubility DMF: 0.33 mg/ml, DMSO: 0.16 mg/ml[3]

Storage Temperature -20°C[1][3]

Appearance A crystalline solid

Chemical Name

3-[(3,4-di-O-acetyl-6-deoxy-α-L-

mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-

hydroxyphenyl)-4H-1-benzopyran-4-one[3][4]
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The following is a general guideline for preparing stock solutions of SL 0101-1. Calculations are

based on a molecular weight of 516.46 g/mol .[1] Batch-specific molecular weights may vary,

so refer to the certificate of analysis for the most accurate information.[1]

Determine the desired stock concentration and volume. For example, to prepare a 10 mM

stock solution.

Calculate the required mass of SL 0101-1.

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh the solid compound using an analytical balance in a chemical fume hood.

Add the appropriate solvent (e.g., DMSO) to the solid compound.

Vortex or sonicate until the compound is completely dissolved.

Store the stock solution at -20°C.

Cell Proliferation Assay (MTS-based)

This protocol is adapted from a study investigating the effect of SL 0101-1 on cholangiocyte

proliferation.[5]

Cell Seeding: Plate a mouse cholangiocyte cell line (MCCL) in 96-well plates at a density of

5000 cells per well and allow them to adhere overnight.[5]

Serum Starvation: Serum starve the cells for 24 hours before treatment.[5]

Treatment: Treat the cells with the desired concentrations of SL 0101-1 (e.g., 20 nmol/L) in

the presence or absence of a proliferative agent.[5]

Incubation: Incubate the cells for the desired period.

MTS Assay: Use a commercial MTS reagent to measure cell proliferation according to the

manufacturer's instructions. Metabolism of the MTS reagent is an indicator of cell viability

and proliferation.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15604870/docs?utm_src=pdf-body#comprehensive-guide-to-handling-sl-0101-1-safety-operational-protocols-and-disposal
https://www.scbt.com/browse/rsk-inhibitors
https://www.scbt.com/browse/rsk-inhibitors
https://www.benchchem.com/product/b15604870/docs?utm_src=pdf-body#comprehensive-guide-to-handling-sl-0101-1-safety-operational-protocols-and-disposal
https://www.benchchem.com/product/b15604870/docs?utm_src=pdf-body#comprehensive-guide-to-handling-sl-0101-1-safety-operational-protocols-and-disposal
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://www.benchchem.com/product/b15604870/docs?utm_src=pdf-body#comprehensive-guide-to-handling-sl-0101-1-safety-operational-protocols-and-disposal
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Measure the absorbance at the appropriate wavelength and normalize the

results to a control group.

Signaling Pathway and Disposal Plan
Mechanism of Action of SL 0101-1

SL 0101-1 is a selective inhibitor of ribosomal S6 kinase (RSK), a downstream effector of the

ERK/MAPK signaling cascade.[6] This pathway is often activated by growth factors and plays a

crucial role in cell proliferation, survival, and motility.[6] SL 0101-1 exerts its inhibitory effect by

preventing the phosphorylation of the activation loop of RSK.
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Caption: The ERK/MAPK signaling pathway and the inhibitory action of SL 0101-1 on RSK.
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Disposal Plan

All waste materials contaminated with SL 0101-1, including empty containers, unused product,

and contaminated lab supplies, should be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not allow the material to

enter sewers or surface water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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